Cas no 5461-84-7 (Guanidine,N-[3-(dimethylamino)propyl]-N'-nitro-)

Guanidine,N-[3-(dimethylamino)propyl]-N'-nitro- structure
5461-84-7 structure
Product Name:Guanidine,N-[3-(dimethylamino)propyl]-N'-nitro-
CAS No:5461-84-7
MF:C6H15N5O2
MW:189.215600252151
CID:386758
PubChem ID:409904
Update Time:2025-04-19

Guanidine,N-[3-(dimethylamino)propyl]-N'-nitro- Chemical and Physical Properties

Names and Identifiers

    • Guanidine,N-[3-(dimethylamino)propyl]-N'-nitro-
    • 5461-84-7
    • DTXSID30969878
    • N-[3-(Dimethylamino)propyl]-N'-nitroguanidine
    • Inchi: 1S/C6H15N5O2/c1-10(2)5-3-4-8-6(7)9-11(12)13/h3-5H2,1-2H3,(H3,7,8,9)
    • InChI Key: FUDIQBABQNEIDA-UHFFFAOYSA-N
    • SMILES: [O-][N+](N/C(/N)=N/CCCN(C)C)=O

Computed Properties

  • Exact Mass: 190.13058
  • Monoisotopic Mass: 189.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 99.5Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 91.46
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